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Compound of Interest

Compound Name: Allyl thiocyanate

cat. No.: B1211113

For Researchers, Scientists, and Drug Development Professionals
Introduction

Allyl thiocyanate (CAS Number: 764-49-8) is an organic compound with the chemical formula
C4HsNS. It is a constitutional isomer of allyl isothiocyanate (AITC), the compound responsible
for the pungent taste of mustard and wasabi. While AITC is well-studied for its biological
activities, allyl thiocyanate is significantly less characterized in scientific literature. This guide
provides a comprehensive overview of the known technical information for allyl thiocyanate,
including its chemical and physical properties, toxicological data, and synthesis protocols. It is
important to note the distinction between allyl thiocyanate and allyl isothiocyanate, as the
latter is more commonly studied and has a different chemical structure and reactivity. A
significant portion of available literature refers to allyl isothiocyanate, even when the synthesis
may proceed through allyl thiocyanate as an intermediate.

Chemical and Physical Properties

A summary of the key chemical and physical properties of allyl thiocyanate is presented in the
table below. These properties are essential for its handling, storage, and use in experimental
settings.
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Property Value Reference
CAS Number 764-49-8 [1]
Molecular Formula CaHsNS [1]
Molecular Weight 99.16 g/mol [1]
IUPAC Name prop-2-enyl thiocyanate [1]
Boiling Point 161 °C [2]
Density 1.056 g/cm3 [2]

Water Solubility

5350 mg/L at 25 °C
(estimated)

[2]

Flash Point

49.1 °C

[2]

XLogP3

1.6

[2]

Toxicological Profile

The toxicological data for allyl thiocyanate is limited. The available information suggests that it

should be handled with care in a laboratory setting. Below is a summary of the known

toxicological data.
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Toxicity Metric  Value Species Route Reference

LDLo (Lethal

100 mg/kg Rat Intraperitoneal [2]
Dose Low)

H226:
Flammable liquid
and vaporH302:
Harmful if
swallowedH312:
Harmful in
contact with
skinH315:

GHS Hazard Causes skin

Statements irritationH319: 13l
Causes serious
eye
irritationH332:
Harmful if
inhaledH335:
May cause
respiratory

irritation

Note: Due to the limited specific toxicological data for allyl thiocyanate, researchers should
handle this compound with the same precautions as its better-characterized and hazardous
isomer, allyl isothiocyanate, until more specific information becomes available. This includes
the use of personal protective equipment (PPE) such as gloves, lab coats, and safety glasses,
and working in a well-ventilated fume hood.

Experimental Protocols
Synthesis of Allyl Thiocyanate
The most common method for the synthesis of allyl thiocyanate is the reaction of an allyl

halide (such as allyl bromide or allyl chloride) with a thiocyanate salt (such as potassium
thiocyanate or sodium thiocyanate) in a suitable solvent.[4]
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Reaction:

CH2=CHCH2z-Br + KSCN - CH2=CHCH2-SCN + KBr

Materials:

Allyl bromide

Potassium thiocyanate (KSCN)

Ethanol (as solvent)

Reflux apparatus

Distillation apparatus

Procedure: A typical procedure involves the refluxing of allyl bromide with potassium
thiocyanate in an ethanol solution.[4] The reaction mixture is heated under reflux for a specified
period to allow for the nucleophilic substitution to occur. After the reaction is complete, the
resulting mixture is cooled, and the inorganic salt byproduct (e.g., potassium bromide) is
removed by filtration. The filtrate, containing the allyl thiocyanate product, is then purified,
typically by distillation.

It is crucial to note that allyl thiocyanate is known to readily undergo thermal rearrangement to
form the more stable allyl isothiocyanate, especially at elevated temperatures.[5][6] Therefore,
the distillation for purification must be carried out under carefully controlled conditions to
minimize this isomerization.

Biological Activity and Signaling Pathways

There is a significant lack of information in the peer-reviewed scientific literature regarding the
specific biological activities and signaling pathways of allyl thiocyanate. The vast majority of
research in this area has been conducted on its isomer, allyl isothiocyanate (AITC). AITC is

known to possess a wide range of biological activities, including anticancer, anti-inflammatory,
and antimicrobial properties, and has been shown to modulate various signaling pathways.[7]

[8][°]
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Given that allyl thiocyanate can isomerize to AITC, it is plausible that some of the biological
effects observed after administration of what is presumed to be allyl thiocyanate could be due
to the in-situ formation of AITC. However, without direct comparative studies, it is not possible
to definitively attribute specific biological activities to allyl thiocyanate itself. Researchers
investigating the biological effects of compounds synthesized from allyl halides and thiocyanate
salts should be aware of this isomerization and may need to employ analytical techniques to
distinguish between the two isomers in their experimental systems.

Logical Workflow: Synthesis and Isomerization of
Allyl Thiocyanate

The following diagram illustrates the synthesis of allyl thiocyanate from allyl bromide and
potassium thiocyanate, followed by its isomerization to allyl isothiocyanate.

Synthesis and Isomerization of Allyl Thiocyanate

Synthesis

Potassium Thiocyanate Potassium Bromide

kseny L . (KBr)
Nucleophilic
Substitution
(in Ethanol, Reflux)

Isomerization

Allyl Thiocyanate
(CH2=CHCH:SCN)

Allyl Isothiocyanate
(CH2=CHCH:NCS)

Allyl Bromide

(CH2=CHCH:Br) Allyl Thiocyanate Heat (&)

Click to download full resolution via product page
Caption: Synthesis of Allyl Thiocyanate and its Isomerization.
Conclusion

Allyl thiocyanate is a chemical compound with defined physical and chemical properties but
remains largely uncharacterized in terms of its biological activity and toxicological profile,
especially in comparison to its well-known isomer, allyl isothiocyanate. The available data
suggests it is a flammable and hazardous substance that should be handled with appropriate
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safety precautions. Its primary documented role in the scientific literature is as a synthetic
intermediate that can be prepared from allyl halides and thiocyanate salts, and which readily
isomerizes to allyl isothiocyanate. For researchers in drug development and related fields, it is
critical to be aware of this isomerization and to employ rigorous analytical methods to
distinguish between these two compounds in any biological studies. Future research is needed
to elucidate the specific biological effects and potential signaling pathways modulated by pure
allyl thiocyanate to understand its unique contributions, if any, to cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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